Cas no 2172590-35-9 (5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
- EN300-1594681
- 2172590-35-9
-
- Inchi: 1S/C9H13N3O2/c1-6(4-13)12-9(7-2-3-7)8(5-14)10-11-12/h5-7,13H,2-4H2,1H3
- InChI Key: BHUHOIFVNWCPJX-UHFFFAOYSA-N
- SMILES: OCC(C)N1C(=C(C=O)N=N1)C1CC1
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 68Ų
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594681-50mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 50mg |
$1344.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-100mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 100mg |
$1408.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-250mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 250mg |
$1472.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-500mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 500mg |
$1536.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-1000mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 1000mg |
$1599.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-2500mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 2500mg |
$3136.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-5000mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 5000mg |
$4641.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-10000mg |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 10000mg |
$6882.0 | 2023-09-23 | ||
| Enamine | EN300-1594681-0.05g |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 0.05g |
$1344.0 | 2023-06-04 | ||
| Enamine | EN300-1594681-0.1g |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2172590-35-9 | 0.1g |
$1408.0 | 2023-06-04 |
5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
Recent Advances in the Study of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172590-35-9)
The compound 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172590-35-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.
Recent studies have highlighted the versatility of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its triazole core, combined with the cyclopropyl and hydroxypropan-2-yl substituents, provides a scaffold that can be further functionalized to target various biological pathways. Researchers have successfully employed click chemistry and other synthetic strategies to derivatize this compound, yielding a library of analogs with diverse pharmacological properties.
In terms of biological activity, preliminary in vitro studies have demonstrated that 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory effects against several enzymes implicated in inflammatory and oncogenic processes. Notably, its analogs have shown promising activity against kinases such as EGFR and VEGFR, suggesting potential applications in cancer therapy. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's selectivity and potency.
One of the most exciting developments is the exploration of this compound's role in targeted drug delivery systems. Researchers have conjugated 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde to nanoparticles and other carriers, enhancing its bioavailability and tissue-specific delivery. These advancements could pave the way for more effective and less toxic therapeutic regimens, particularly in the treatment of solid tumors and chronic inflammatory diseases.
Despite these promising findings, challenges remain in the clinical translation of 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde-based therapies. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound and its derivatives into viable drug candidates.
In conclusion, 5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold for the design of novel therapeutic agents. Its unique chemical properties and biological activities make it a valuable tool for researchers in the fields of medicinal chemistry and chemical biology. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be critical for realizing its full potential in clinical applications.
2172590-35-9 (5-cyclopropyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)